Cas no 97346-30-0 (3,6-dihydro-2H-pyran-4-carbaldehyde)

• Product Name: 3,6-dihydro-2H-pyran-4-carbaldehyde
• CAS No: 97346-30-0
• MF: C₆H₈O₂
• MW: 112.126522064209
• CID: 5264958
• PubChem ID: 13435928
• Update Time: 2025-10-29

3,6-dihydro-2H-pyran-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-carboxaldehyde, 3,6-dihydro-
• 3,6-dihydro-2H-pyran-4-carbaldehyde

• Inchi： 1S/C6H8O2/c7-5-6-1-3-8-4-2-6/h1,5H,2-4H2
• InChI Key： JVAWMZUJNSYUKK-UHFFFAOYSA-N
• SMILES： C1OCC=C(C=O)C1

Computed Properties

• Exact Mass: 112.052429494g/mol
• Monoisotopic Mass: 112.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans

Additional information on 3,6-dihydro-2H-pyran-4-carbaldehyde

Exploring the Versatile Applications of 3,6-dihydro-2H-pyran-4-carbaldehyde (CAS No. 97346-30-0) in Modern Chemistry

3,6-dihydro-2H-pyran-4-carbaldehyde (CAS No. 97346-30-0) is a highly versatile organic compound that has garnered significant attention in the field of synthetic chemistry. This heterocyclic aldehyde features a dihydropyran ring with a formyl group at the 4-position, making it a valuable building block for various chemical transformations. Its unique structure allows it to participate in numerous reactions, including cycloadditions, nucleophilic additions, and condensation reactions, which are essential for the synthesis of complex molecules.

The compound's reactivity and stability make it a preferred choice for researchers working on pharmaceutical intermediates, flavor and fragrance compounds, and agrochemicals. In recent years, the demand for 3,6-dihydro-2H-pyran-4-carbaldehyde has surged due to its role in the development of green chemistry and sustainable synthesis methods. Scientists are increasingly exploring its potential in catalysis and bioconjugation, aligning with the global push for environmentally friendly chemical processes.

One of the most intriguing aspects of 3,6-dihydro-2H-pyran-4-carbaldehyde is its application in the synthesis of natural product analogs. Many biologically active compounds, such as terpenes and alkaloids, contain structural motifs that can be efficiently constructed using this aldehyde. Its ability to act as a precursor for chiral auxiliaries and ligands further enhances its utility in asymmetric synthesis, a field that is critical for the production of enantiomerically pure drugs.

From a commercial perspective, 3,6-dihydro-2H-pyran-4-carbaldehyde is gaining traction in the fine chemicals market. Manufacturers are investing in scalable production methods to meet the growing demand from industries such as pharmaceuticals, cosmetics, and food additives. The compound's compatibility with microwave-assisted synthesis and flow chemistry techniques has also made it a favorite among process chemists aiming to optimize reaction efficiency and reduce waste.

In the context of drug discovery, 3,6-dihydro-2H-pyran-4-carbaldehyde serves as a key intermediate for the construction of heterocyclic scaffolds. These scaffolds are prevalent in many FDA-approved drugs, particularly those targeting central nervous system disorders and infectious diseases. Researchers are actively investigating its derivatives for their potential bioactivity, including anti-inflammatory and antioxidant properties, which are highly relevant in today's health-conscious society.

The compound's role in material science should not be overlooked. Its incorporation into polymeric materials and coating formulations has shown promise in enhancing material properties such as durability and thermal stability. This aligns with the increasing demand for high-performance materials in industries like automotive, aerospace, and electronics.

For those interested in the spectroscopic characterization of 3,6-dihydro-2H-pyran-4-carbaldehyde, advanced techniques such as NMR, IR, and mass spectrometry have been employed to study its structure and purity. These analyses are crucial for ensuring the compound's suitability in sensitive applications, particularly in the pharmaceutical sector where purity standards are stringent.

Looking ahead, the future of 3,6-dihydro-2H-pyran-4-carbaldehyde appears bright, with ongoing research exploring its potential in nanotechnology and biomedical engineering. As the scientific community continues to uncover new applications for this compound, its importance in both academic and industrial settings is expected to grow significantly.